Cas no 36302-45-1 (Cyclohexanone, 2-propyl-, (2R)-)

• Product Name: Cyclohexanone, 2-propyl-, (2R)-
• CAS No: 36302-45-1
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 1474715
• PubChem ID: 11105451
• Update Time: 2025-06-30

Cyclohexanone, 2-propyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-propyl-, (2R)-
• (2R)-2-PROPYLCYCLOHEXAN-1-ONE
• 36302-45-1
• SCHEMBL12870052
• EN300-387508
• OCJLPZCBZSCVCO-MRVPVSSYSA-N

• Inchi： 1S/C9H16O/c1-2-5-8-6-3-4-7-9(8)10/h8H,2-7H2,1H3/t8-/m1/s1
• InChI Key： OCJLPZCBZSCVCO-MRVPVSSYSA-N
• SMILES： O=C1CCCC[C@H]1CCC

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexanone, 2-propyl-, (2R)-

Cyclohexanone, 2-propyl-, (2R)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound with the CAS number 36302-45-1, known as Cyclohexanone, 2-propyl-, (2R)-, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This chiral ketone derivative exhibits unique structural and functional properties, making it a valuable candidate for various applications, particularly in the synthesis of complex organic molecules and the development of novel therapeutic agents.

At its core, Cyclohexanone, 2-propyl-, (2R)- is an isomer of a more commonly studied compound, cyclohexanone. The presence of the propyl group at the 2-position and the (2R) configuration introduces a level of stereochemical complexity that is highly relevant in modern drug design. The stereochemistry of this molecule plays a crucial role in determining its biological activity, making it an attractive scaffold for medicinal chemists seeking to develop enantiomerically pure compounds.

The chemical structure of Cyclohexanone, 2-propyl-, (2R)- consists of a cyclohexane ring substituted with a propyl group and a ketone functional group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule. The cyclohexane ring provides a stable, non-planar backbone, while the ketone group serves as a reactive center for various chemical transformations. The (2R) configuration adds an additional layer of specificity, influencing both the reactivity and the biological interactions of the compound.

In recent years, there has been growing interest in the use of chiral ketones like Cyclohexanone, 2-propyl-, (2R)- in the synthesis of biologically active molecules. Chirality is a fundamental aspect of many drugs, as the biological activity of a molecule often depends on its specific stereochemical configuration. The (2R) configuration of this compound makes it a promising building block for synthesizing enantiomerically pure drugs that exhibit enhanced efficacy and reduced side effects.

One of the most compelling applications of Cyclohexanone, 2-propyl-, (2R)- is in the field of drug development. Researchers have leveraged its unique structural features to create novel pharmacophores that target specific biological pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors in ways that modulate inflammatory responses and metabolic processes. These findings have opened up new avenues for developing treatments for conditions such as diabetes, cardiovascular disease, and autoimmune disorders.

The synthetic utility of Cyclohexanone, 2-propyl-, (2R)- is another area where it has made significant contributions. Its versatile structure allows for a wide range of chemical modifications, enabling chemists to tailor its properties for specific applications. For example, researchers have used this compound as a precursor in the synthesis of complex natural products and as an intermediate in the production of fine chemicals. The ability to functionalize this molecule at multiple positions makes it an invaluable tool in synthetic organic chemistry.

Advances in computational chemistry have further enhanced our understanding of Cyclohexanone, 2-propyl-, (2R)-. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and optimize its pharmacological properties. These computational approaches are particularly valuable in drug discovery pipelines, where they can accelerate the identification and design of lead compounds.

The environmental impact of synthesizing and using Cyclohexanone, 2-propyl-, (2R)- is also an important consideration. Modern synthetic methods emphasize green chemistry principles, aiming to minimize waste and reduce energy consumption. Researchers are exploring catalytic processes and solvent-free reactions to make the production of this compound more sustainable. These efforts align with broader goals in pharmaceutical manufacturing to develop processes that are both efficient and environmentally friendly.

In conclusion, Cyclohexanone, 2-propyl-, (2R)-, with its CAS number 36302-45-1, represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural features and stereochemical configuration make it a versatile molecule with applications ranging from drug development to synthetic chemistry. As research continues to uncover new uses for this compound, it is likely to play an even greater role in shaping the future of medicinal chemistry.